2-(4-chlorophenyl)-3-(4-(methylthio)phenyl)-5-phenyldihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-chlorophenyl)-3-(4-(methylthio)phenyl)-5-phenyldihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione is a useful research compound. Its molecular formula is C24H19ClN2O3S and its molecular weight is 450.94. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anti-Stress Applications
A series of hexahydropyrrolo[3,4-d]isoxazole-4,6-diones were synthesized and evaluated for anti-stress activity. These compounds showed potential as lead molecules for developing anti-stress agents, suggesting a possible research direction for similar compounds in stress management (Badru, Anand, & Singh, 2012).
Photoluminescent Properties
Conjugated polymers containing pyrrolo[3,4-c]pyrrole (DPP) units exhibit strong photoluminescence and are considered for electronic applications due to their good solubility, processability, and photochemical stability (Beyerlein & Tieke, 2000).
Synthesis and Structural Analysis
The molecular and crystal structure of a derivative with a pyrrolidine-2,5-dione core was investigated, highlighting the utility of such compounds in structural chemistry and potentially guiding the synthesis of related molecules (Ratajczak-Sitarz, Kałuski, Ostrowicz, & Bałoniak, 1990).
Application in Organic Electronics
Research on the synthesis and applications of pyrrolo and thiophene derivatives in organic electronics, particularly for photovoltaic devices, underscores the relevance of studying compounds with similar structural motifs for enhancing the efficiency and stability of organic solar cells (Yin, Wang, Chen, Gao, Wu, & Pan, 2008).
Oxidation Reagents
Derivatives of pyrrolo[3,4-d]isoxazole have been used as effective oxidizing agents, highlighting their potential utility in synthetic chemistry for the development of novel organic transformations (Zolfigol et al., 2006).
Optoelectronic and Photovoltaic Performance
Studies on the synthesis and photovoltaic performance of A–D–A–D–A-type co-oligomers incorporating pyrrolo[3,4-c]pyrrole-4,6-dione units demonstrate the impact of core acceptor moieties on the optoelectronic properties and photovoltaic efficiency, suggesting potential applications for compounds with similar structures in solar energy conversion (Ata et al., 2017).
properties
IUPAC Name |
2-(4-chlorophenyl)-3-(4-methylsulfanylphenyl)-5-phenyl-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H19ClN2O3S/c1-31-19-13-7-15(8-14-19)21-20-22(30-27(21)18-11-9-16(25)10-12-18)24(29)26(23(20)28)17-5-3-2-4-6-17/h2-14,20-22H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPAWZWCFCCVLGZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)C2C3C(C(=O)N(C3=O)C4=CC=CC=C4)ON2C5=CC=C(C=C5)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H19ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
450.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.